Cas no 2228665-57-2 (1-(but-3-yn-2-yl)-4-methanesulfonylbenzene)

• Product Name: 1-(but-3-yn-2-yl)-4-methanesulfonylbenzene
• CAS No: 2228665-57-2
• MF: C₁₁H₁₂O₂S
• MW: 208.276782035828
• CID: 6126714
• PubChem ID: 165634157
• Update Time: 2025-06-25

1-(but-3-yn-2-yl)-4-methanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-2-yl)-4-methanesulfonylbenzene
• EN300-1990033
• 2228665-57-2

• Inchi： 1S/C11H12O2S/c1-4-9(2)10-5-7-11(8-6-10)14(3,12)13/h1,5-9H,2-3H3
• InChI Key： VCYLYOJQNDULCV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(C#C)C)(=O)=O

Computed Properties

• Exact Mass: 208.05580079g/mol
• Monoisotopic Mass: 208.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(but-3-yn-2-yl)-4-methanesulfonylbenzene

Research Brief on 1-(but-3-yn-2-yl)-4-methanesulfonylbenzene (CAS: 2228665-57-2) in Chemical Biology and Pharmaceutical Applications

The compound 1-(but-3-yn-2-yl)-4-methanesulfonylbenzene (CAS: 2228665-57-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its alkyne and methanesulfonyl functional groups, presents unique chemical properties that make it a promising candidate for various applications, including drug discovery, chemical probes, and material science. Recent studies have explored its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in medicinal chemistry.

One of the key areas of interest is the role of 1-(but-3-yn-2-yl)-4-methanesulfonylbenzene as a building block in click chemistry. The presence of the alkyne group allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used in bioconjugation and drug development. Researchers have successfully utilized this compound to create novel conjugates with azide-containing biomolecules, enabling the development of targeted therapies and diagnostic tools. Its methanesulfonyl group further enhances its reactivity, making it a valuable intermediate in organic synthesis.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the potential of 1-(but-3-yn-2-yl)-4-methanesulfonylbenzene as a scaffold for kinase inhibitors. The compound's structural features were found to interact favorably with the ATP-binding sites of certain kinases, suggesting its utility in the design of selective inhibitors. Preliminary in vitro assays demonstrated moderate inhibitory activity against specific kinase targets, paving the way for further optimization and development of more potent analogs.

Another notable application of this compound lies in its use as a chemical probe for studying protein-protein interactions (PPIs). Researchers have functionalized 1-(but-3-yn-2-yl)-4-methanesulfonylbenzene with photoaffinity labels to capture transient PPIs, providing insights into complex biological pathways. This approach has been particularly valuable in identifying novel drug targets and understanding the mechanisms of diseases such as cancer and neurodegenerative disorders.

Despite its promising applications, challenges remain in the large-scale synthesis and stability of 1-(but-3-yn-2-yl)-4-methanesulfonylbenzene. Recent advancements in synthetic methodologies, including flow chemistry and catalysis, have addressed some of these issues, improving yields and reducing production costs. Additionally, computational studies have been employed to predict the compound's reactivity and optimize its properties for specific applications.

In conclusion, 1-(but-3-yn-2-yl)-4-methanesulfonylbenzene (CAS: 2228665-57-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a promising candidate for drug discovery, chemical probes, and material science applications. Ongoing research continues to explore its full potential, with the aim of developing novel therapeutics and advancing our understanding of biological systems.